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Compound of Interest

Compound Name: Semustine

Cat. No.: B1681729

For researchers, scientists, and drug development professionals, the proper disposal of
chemotherapeutic agents like semustine is a critical component of laboratory safety and
environmental responsibility. Semustine, an alkylating nitrosourea compound, is recognized as
a carcinogenic agent, necessitating stringent disposal protocols to mitigate risks to human
health and the environment.[1][2] This guide provides essential, step-by-step information for the
safe handling and disposal of semustine waste.

Key Hazard and Safety Data for Semustine

The following table summarizes the essential hazard classifications and safety information for
semustine, providing a quick reference for laboratory personnel.
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Identifier Information

CAS Number 13909-09-6[3][4]
Molecular Formula C10H18CIN302[1]
Signal Word Danger

Acute Toxicity (Oral, Dermal, Inhalation),
o Carcinogenicity (Category 1B), Eye Irritation,
Hazard Classifications ] o ]
Reproductive Toxicity (Category 1B), Skin

Irritation, Specific Target Organ Toxicity

IARC Carcinogenic Agent Group 1: Carcinogenic to humans

6.1A - Combustible, acute toxic Cat. 1 and 2 /
Storage Class Code ) ]
very toxic hazardous materials

Personal Protective Equipment N95 dust mask, eyeshields, gloves

Procedural Steps for Semustine Disposal

The disposal of semustine and associated waste must comply with all federal, state, and local
environmental regulations. The primary recommended method for the disposal of carcinogenic
chemical waste is incineration in a licensed hazardous waste facility.

Unused or Expired Semustine (Pure Substance)

e Initial Step: Do not attempt to dispose of pure semustine down the drain or in regular trash.

o Packaging: Ensure the original container is securely sealed. If the original container is
compromised, place it inside a larger, leak-proof, and clearly labeled secondary container.

o Labeling: The container must be labeled as "Hazardous Waste," and the label should include
the chemical name "Semustine,” the CAS number, and a clear indication of its carcinogenic
properties.

» Disposal: Arrange for pickup and disposal through a licensed professional waste disposal
service. The material should be incinerated in a chemical incinerator equipped with an
afterburner and scrubber.
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Contaminated Solid Waste

This category includes items such as personal protective equipment (gloves, gowns), labware

(pipette tips, vials), and spill cleanup materials.

Segregation: All solid waste contaminated with semustine must be segregated from regular
laboratory trash.

Collection: Place all contaminated solid waste into a designated, puncture-resistant container
lined with a heavy-duty plastic bag.

Labeling: The container must be clearly labeled as "Chemotherapy Waste," "Cytotoxic
Waste," or "Hazardous Waste" and marked for "Incineration Only."

Disposal: The sealed container should be disposed of through a certified hazardous waste
management service for incineration.

Contaminated Liquid Waste

This includes solutions containing semustine, cell culture media from treated cells, and solvent

rinses of contaminated glassware.

Collection: Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant container
with a secure screw-top cap. Do not mix with other chemical waste streams unless explicitly
permitted by your institution's safety protocols.

Neutralization (If Applicable): While specific chemical destruction methods for all carcinogens
are not universally established, consult with your environmental health and safety
department for any approved in-lab neutralization protocols before disposal.

Labeling: Clearly label the container with "Hazardous Waste," the name "Semustine," and
an approximate concentration.

Disposal: Dispose of the container through your institution's hazardous waste program for
incineration.

"Empty" Containers
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Containers that have held semustine are still considered hazardous waste unless properly
decontaminated.

e Management: Containers with any remaining free liquid must be managed as bulk
hazardous waste.

» Disposal: Place the entire container into the designated bulk hazardous waste container for
proper disposal via incineration.

Semustine Waste Management Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of semustine waste in a laboratory setting.

Packaging & Labeling

‘Waste Streams.

L Semustine

Place in

Waste Identification & Segregation

‘Waste Generation Contaminated Solids (PPE, Labware) Final Disposal

@e Waste Generated Identity Waste Type. ?
v
s
B

Empty Containers.

)

Container Labeled
‘Chemotherapy Waste - Incinerate Only'

Liquids Collect in Leak-Proof
Cont d

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1681729?utm_src=pdf-body
https://www.benchchem.com/product/b1681729?utm_src=pdf-body
https://www.benchchem.com/product/b1681729?utm_src=pdf-body
https://www.benchchem.com/product/b1681729?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe disposal of semustine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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